Cas no 2375260-17-4 (Trifluoroacetic acid; {6-oxa-2-azaspiro[3.4]octan-7-yl}methanol)

• Product Name: Trifluoroacetic acid; {6-oxa-2-azaspiro[3.4]octan-7-yl}methanol
• CAS No: 2375260-17-4
• MF: C₉H₁₄F₃NO₄
• MW: 257.206973552704
• CID: 5310310
• PubChem ID: 165430967
• Update Time: 2025-10-28

Trifluoroacetic acid; {6-oxa-2-azaspiro[3.4]octan-7-yl}methanol Chemical and Physical Properties

Names and Identifiers

• F78196
• trifluoroacetic acid; {6-oxa-2-azaspiro[3.4]octan-7-yl}methanol
• (6-OXA-2-AZASPIRO[3.4]OCTAN-7-YL)METHANOL 2,2,2-TRIFLUOROACETATE
• 6-oxa-2-azaspiro[3.4]octan-7-ylmethanol;2,2,2-trifluoroacetic acid
• 2375260-17-4
• 6-oxa-2-azaspiro[3.4]octan-7-ylmethanol 2,2,2-trifluoroacetic acid
• EN300-7436103
• PS-19185
• Trifluoroacetic acid; {6-oxa-2-azaspiro[3.4]octan-7-yl}methanol

• Inchi： 1S/C7H13NO2.C2HF3O2/c9-2-6-1-7(5-10-6)3-8-4-7;3-2(4,5)1(6)7/h6,8-9H,1-5H2;(H,6,7)
• InChI Key： CNIIOZXLJUKANN-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O1C(CO)CC2(C1)CNC2

Computed Properties

• Exact Mass: 257.08749241g/mol
• Monoisotopic Mass: 257.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8

Additional information on Trifluoroacetic acid; {6-oxa-2-azaspiro[3.4]octan-7-yl}methanol

Recent Advances in the Application of Trifluoroacetic Acid and {6-oxa-2-azaspiro[3.4]octan-7-yl}methanol (CAS: 2375260-17-4) in Chemical Biology and Pharmaceutical Research

In recent years, the chemical biology and pharmaceutical industries have witnessed significant advancements in the synthesis and application of novel compounds, particularly those involving trifluoroacetic acid (TFA) and {6-oxa-2-azaspiro[3.4]octan-7-yl}methanol (CAS: 2375260-17-4). These compounds have emerged as critical building blocks and reagents in drug discovery and development, owing to their unique chemical properties and versatility in synthetic pathways. This research brief aims to provide an overview of the latest studies and applications of these compounds, highlighting their potential in addressing current challenges in the field.

Trifluoroacetic acid, a strong carboxylic acid derivative, has been extensively utilized in peptide synthesis, purification, and as a catalyst in various organic reactions. Its ability to act as a solvent and a reagent in deprotection steps makes it indispensable in the pharmaceutical industry. Recent studies have explored its role in enhancing the efficiency of solid-phase peptide synthesis (SPPS) and its impact on the stability of intermediate compounds. Furthermore, TFA's compatibility with a wide range of functional groups has been leveraged in the development of novel drug candidates, particularly in the synthesis of protease inhibitors and other bioactive molecules.

{6-oxa-2-azaspiro[3.4]octan-7-yl}methanol (CAS: 2375260-17-4), a spirocyclic compound, has garnered attention for its potential as a scaffold in medicinal chemistry. Its unique structure, featuring both oxygen and nitrogen heteroatoms within a spirocyclic framework, offers opportunities for the design of molecules with enhanced binding affinity and selectivity. Recent research has focused on its incorporation into small-molecule libraries for high-throughput screening, as well as its use in the synthesis of kinase inhibitors and GPCR modulators. The compound's ability to improve pharmacokinetic properties, such as solubility and metabolic stability, has been a key area of investigation.

A notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the synergistic use of TFA and {6-oxa-2-azaspiro[3.4]octan-7-yl}methanol in the synthesis of a novel class of antiviral agents. The researchers employed TFA as a key reagent in the deprotection of amine groups, while the spirocyclic alcohol served as a core structure for the development of inhibitors targeting viral proteases. The study reported significant improvements in yield and purity compared to traditional methods, underscoring the potential of these compounds in streamlining drug discovery processes.

In addition to synthetic applications, recent advancements have also explored the mechanistic insights into the interactions of these compounds with biological targets. For instance, computational modeling studies have revealed that {6-oxa-2-azaspiro[3.4]octan-7-yl}methanol can adopt multiple conformations, enabling it to interact with diverse protein binding sites. This flexibility has been exploited in the design of allosteric modulators, offering new avenues for targeting previously undruggable proteins. Meanwhile, TFA's role in stabilizing transition states during enzymatic reactions has been elucidated through kinetic studies, providing a deeper understanding of its catalytic properties.

Despite these promising developments, challenges remain in the large-scale production and application of these compounds. Issues such as the environmental impact of TFA and the scalability of spirocyclic alcohol synthesis are areas of ongoing research. Recent efforts have focused on developing greener alternatives to TFA, such as recyclable acid catalysts, and optimizing the synthetic routes for {6-oxa-2-azaspiro[3.4]octan-7-yl}methanol to improve cost-effectiveness and yield. Collaborative initiatives between academia and industry are expected to drive further innovations in this space.

In conclusion, the integration of trifluoroacetic acid and {6-oxa-2-azaspiro[3.4]octan-7-yl}methanol (CAS: 2375260-17-4) into chemical biology and pharmaceutical research has opened new frontiers in drug discovery and development. Their unique properties and versatile applications continue to inspire innovative approaches to addressing unmet medical needs. As research progresses, these compounds are poised to play an increasingly pivotal role in the development of next-generation therapeutics.